4-[(2-Oxo-1,4-dihydro-2H-3,1-benzoxazin-6-yl)oxy]butyl acetate

• CAS RN: 89457-23-8
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• IUPAC Name: 4-[(2-oxo-1,4-dihydro-3,1-benzoxazin-6-yl)oxy]butyl acetate
• InChI: InChI=1S/C14H17NO5/c1-10(16)18-6-2-3-7-19-12-4-5-13-11(8-12)9-20-14(17)15-13/h4-5,8H,2-3,6-7,9H2,1H3,(H,15,17)
• InChI Key: AHSYUJZJHXKQHM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCCOC1=CC2=C(C=C1)NC(=O)OC2

Description

4-[(2-Oxo-1,4-dihydro-2H-3,1-benzoxazin-6-yl)oxy]butyl acetate is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One hundred two grams (0.62 mol) of 6-hydroxy-4H-3,1-benzoxazin-2-one are dissolved in 1 liter of dimethylsulfoxide and mixed with 227 gm (1.64 mol) of potassium carbonate and 166 gm (0.73 mol) of 4-acetoxy-butylbromide. The reaction mixture is stirred for six hours at 50° C., and then ice water is added. The precipitate is subjected to suction filtration, washed with water, and dried.